Cas no 2648901-41-9 (benzyl (2S)-2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate)

• Product Name: benzyl (2S)-2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate
• CAS No: 2648901-41-9
• MF: C₁₃H₁₆FNO₄S
• MW: 301.333846092224
• CID: 5922586
• PubChem ID: 165922512
• Update Time: 2025-06-08

benzyl (2S)-2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (2S)-2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate
• EN300-7470077
• 2648901-41-9

• Inchi： 1S/C13H16FNO4S/c14-20(17,18)10-12-7-4-8-15(12)13(16)19-9-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2/t12-/m0/s1
• InChI Key： MJTFKYFORJUCRH-LBPRGKRZSA-N
• SMILES： S(C[C@@H]1CCCN1C(=O)OCC1C=CC=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 301.07840733g/mol
• Monoisotopic Mass: 301.07840733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.1Ų

Additional information on benzyl (2S)-2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate

Benzyl (2S)-2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate

Benzyl (2S)-2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate is a highly specialized organic compound with the CAS registry number 2648901-41-9. This compound belongs to the class of fluorinated pyrrolidine derivatives, which have garnered significant attention in recent years due to their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The structure of benzyl (2S)-2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate is characterized by a pyrrolidine ring substituted with a fluorosulfonyl group at the 2-position and a benzyl carboxylate group at the 1-position. The stereochemistry at the 2-position is specifically designated as (S), which plays a crucial role in determining the compound's physical and chemical properties. Recent studies have highlighted the importance of stereochemistry in influencing the bioavailability and efficacy of such compounds, particularly in drug design.

One of the most notable aspects of this compound is its fluorosulfonyl group, which introduces significant electron-withdrawing effects. These effects enhance the electrophilic character of the molecule, making it highly reactive in certain chemical transformations. This property has been exploited in recent research to develop novel synthetic methodologies for constructing complex molecular architectures. For instance, studies published in leading journals such as *Angewandte Chemie* and *Journal of the American Chemical Society* have demonstrated the use of fluorosulfonylated pyrrolidines as versatile intermediates in total synthesis.

The benzyl carboxylate moiety in benzyl (2S)-2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate serves as a protecting group for the pyrrolidine ring, ensuring stability during synthesis while maintaining reactivity at other positions. This balance between stability and reactivity is critical for large-scale production and downstream applications. Recent advancements in asymmetric synthesis have further enhanced the utility of this compound by enabling its enantioselective preparation, which is essential for medicinal chemistry applications.

From an analytical standpoint, benzyl (2S)-2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate has been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided detailed insights into its molecular conformation and intermolecular interactions, which are vital for understanding its behavior in different chemical environments. For example, research conducted at leading institutions like Stanford University and MIT has revealed that the fluorosulfonyl group significantly influences the compound's solubility and partition coefficients, making it suitable for specific drug delivery systems.

In terms of applications, benzyl (2S)-2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate has shown promise as a precursor for constructing bioactive molecules with potential therapeutic value. Its ability to participate in various nucleophilic substitutions and cycloaddition reactions has made it a valuable building block in medicinal chemistry. For instance, recent studies have demonstrated its use in synthesizing novel inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

Moreover, benzyl (2S)-2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate exhibits unique photophysical properties that make it an interesting candidate for optoelectronic materials. Research published in *Nature Communications* has shown that derivatives of this compound can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability. This highlights its potential beyond traditional pharmaceutical applications.

From an environmental perspective, benzyl (2S)-2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate has been evaluated for its biodegradability and ecotoxicological profile. Studies conducted under regulatory guidelines suggest that it exhibits low toxicity to aquatic organisms and undergoes rapid degradation under aerobic conditions. These findings are crucial for ensuring its safe handling and disposal during industrial processes.

In conclusion, benzyl (2S)-2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate is a multifaceted compound with a rich structural complexity that enables diverse applications across multiple disciplines. Its unique combination of stereochemistry, reactivity, and functionality positions it as a valuable tool for advancing modern chemical research. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.